Cas no 15541-26-1 (1-(2-Methoxyphenyl)propan-2-ol)

• Product name: 1-(2-Methoxyphenyl)propan-2-ol
• CAS No: 15541-26-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD18825350
• CID: 121052
• PubChem ID: 578887

1-(2-Methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2-methoxy-a-methyl-
• 1-(2-METHOXYPHENYL)PROPAN-2-OL
• Benzeneethanol,2-methoxy-a-methyl
• Benzeneethanol, 2-methoxy-alpha-methyl-
• W-205785
• 15541-26-1
• DTXSID60342130
• W-205786
• 1-(2-Methoxyphenyl)-2-propanol, 98%
• 1-(2-Methoxyphenyl)-2-propanol
• AKOS009158561
• EN300-115252
• Phenethyl alcohol, o-methoxy-.alpha.-methyl-
• BS-15972
• SCHEMBL5873472
• MFCD00009726
• CS-0163262
• Benzeneethanol, 2-methoxy-.alpha.-methyl-
• D82158
• 1-(2-METHOXYPHENYL)-2-PROPANOL 98
• 3-(2'-meth-oxyphenyl)-2-propanol
• ROVATSABYKBNCG-UHFFFAOYSA-N
• 2-Propanol, 1-(2-methoxyphenyl)-
• Z445987128
• 1-(2-Methoxyphenyl)propan-2-ol

• MDL： MFCD18825350
• Inchi： InChI=1S/C10H14O2/c1-8(11)7-9-5-3-4-6-10(9)12-2/h3-6,8,11H,7H2,1-2H3
• InChI Key： ROVATSABYKBNCG-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=CC=C1OC)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.035 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.529(lit.)
• PSA: 29.46000
• LogP: 1.61850

1-(2-Methoxyphenyl)propan-2-ol Security Information

• WGK Germany：3

1-(2-Methoxyphenyl)propan-2-ol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-Methoxyphenyl)propan-2-ol

Professional Introduction to 1-(2-Methoxyphenyl)propan-2-ol (CAS No. 15541-26-1)

1-(2-Methoxyphenyl)propan-2-ol, chemically identified by the CAS number 15541-26-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This alcohol derivative, featuring a phenolic moiety linked to an isopropyl chain, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both an aromatic ring and an aliphatic alcohol group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The compound belongs to the class of methoxy-substituted aromatic alcohols, which are widely explored for their pharmacological properties. The 2-methoxyphenyl (anisole) group contributes to its solubility characteristics and influences its interaction with biological targets, while the secondary alcohol functionality (propan-2-ol) provides a reactive site for further chemical modifications. These structural features have positioned 1-(2-Methoxyphenyl)propan-2-ol as a key building block in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds with functionalized aromatic rings. The 1-(2-Methoxyphenyl)propan-2-ol scaffold aligns well with this trend, as modifications at the phenolic and isopropyl positions can yield derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. The methoxy group at the para position of the anisole ring has been shown to modulate enzyme-substrate interactions, improving therapeutic efficacy.

In addition to its role as a synthetic intermediate, 1-(2-Methoxyphenyl)propan-2-ol has been investigated for its potential in material science applications. Its ability to form hydrogen bonds due to the hydroxyl group allows for interactions with polymers and other organic matrices, making it useful in formulating novel materials with tailored properties. Furthermore, the compound’s stability under various conditions has been assessed in collaborative research projects aimed at developing sustainable chemical processes.

The synthesis of 1-(2-Methoxyphenyl)propan-2-ol typically involves aromatic substitution reactions followed by reduction or hydroxylation steps. Modern synthetic methodologies have refined these processes to enhance yield and purity, ensuring that pharmaceutical-grade material is produced efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups while maintaining regioselectivity, which is crucial for obtaining desired derivatives.

From a biological perspective, derivatives of 1-(2-Methoxyphenyl)propan-2-ol have been explored for their potential neuroprotective effects. Preclinical studies suggest that certain analogs may interfere with amyloid-beta aggregation, a hallmark of Alzheimer’s disease pathology. The structural motif shared by these compounds with known bioactive molecules underscores their relevance in addressing neurodegenerative disorders. Moreover, computational modeling has been employed to predict binding modes of these derivatives with biological targets, facilitating rational drug design.

The role of 1-(2-Methoxyphenyl)propan-2-ol in interdisciplinary research is further highlighted by its incorporation into combinatorial libraries for high-throughput screening (HTS). Such libraries enable rapid identification of lead compounds with desirable pharmacokinetic profiles. The compound’s compatibility with various screening assays has made it a staple in academic and industrial research settings aiming to discover novel therapeutic agents.

As interest in green chemistry grows, efforts have been made to optimize synthetic routes for 1-(2-Methoxyphenyl)propan-2-ol using environmentally benign reagents and solvents. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved energy efficiency and scalability. These innovations align with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high standards of product quality.

The future prospects for 1-(2-Methoxyphenyl)propan-2-ol are bright, given its versatility and potential applications across multiple domains. Ongoing research aims to uncover new derivatives with enhanced pharmacological properties and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate progress in this area, paving the way for next-generation therapeutics derived from this versatile scaffold.